Telavancin Hydrochloride

• IUPAC Name: (1S,2R,18R,19R,22S,25R,28R,40S)-22-(2-amino-2-oxoethyl)-5,15-dichloro-48-[(2S,3R,4S,5S,6R)-3-[(2S,4S,5S,6S)-4-[2-(decylamino)ethylamino]-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,18,32,35,37-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-36-[(phosphonomethylamino)methyl]-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8(48),9,11,14,16,29(45),30,32,34,36,38,46,49-pentadecaene-40-carboxylic acid;hydrochloride
• InChI: InChI=1S/C80H106Cl2N11O27P.ClH/c1-7-8-9-10-11-12-13-14-21-85-22-23-87-80(5)32-57(115-37(4)71(80)103)119-70-68(102)67(101)55(34-94)118-79(70)120-69-53-28-41-29-54(69)117-52-20-17-40(27-46(52)82)65(99)63-77(109)91-61(78(110)111)43-30-50(96)44(33-86-35-121(112,113)114)66(100)58(43)42-25-38(15-18-49(42)95)59(74(106)93-63)90-75(107)60(41)89-73(105)48(31-56(83)97)88-76(108)62(92-72(104)47(84-6)24-36(2)3)64(98)39-16-19-51(116-53)45(81)26-39;/h15-20,25-30,36-37,47-48,55,57,59-65,67-68,70-71,79,84-87,94-96,98-103H,7-14,21-24,31-35H2,1-6H3,(H2,83,97)(H,88,108)(H,89,105)(H,90,107)(H,91,109)(H,92,104)(H,93,106)(H,110,111)(H2,112,113,114);1H/t37-,47+,48-,55+,57-,59+,60+,61-,62+,63-,64+,65+,67+,68-,70+,71+,79-,80-;/m0./s1
• InChI Key: GSSIWSIRBWAZHG-ACOPVEIWSA-N
• Canonical SMILES: CCCCCCCCCCNCCNC1(CC(OC(C1O)C)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C(=C(C=C9C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)O)CNCP(=O)(O)O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)C.Cl
• Isomeric SMILES: CCCCCCCCCCNCCN[C@]1(C[C@@H](O[C@H]([C@H]1O)C)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)[C@H]([C@H](C(=O)N[C@H](C(=O)N[C@H]5C(=O)N[C@@H]7C8=CC(=C(C=C8)O)C9=C(C(=C(C=C9[C@H](NC(=O)[C@H]([C@@H](C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)O)CNCP(=O)(O)O)O)CC(=O)N)NC(=O)[C@@H](CC(C)C)NC)O)Cl)CO)O)O)C.Cl
• Molecular Formula: C80H107Cl3N11O27P
• Molecular Weight: 1792.1 g/mol
• CAS RN: 560130-42-9

Description

Telavancin hydrochloride is a hydrochloride obtained by combining telavancin and hydrochloric acid. The composition of the compound is telavancin.nHCl where n = 1-3. Used for treatment of adults with complicated skin and skin structure infections caused by bacteria. It has a role as an antibacterial drug and an antimicrobial agent. It contains a telavancin.
This compound is the hydrochloride salt form of telavancin, a lipoglycopeptide and a semisynthetic derivative of vancomycin with antibacterial activity against gram-positive bacteria. Like vancomycin, telavancin binds tightly to the D-alanyl-D-alanine residue of cell wall precursors, thereby interfering with bacterial cell wall synthesis. In addition, the lipophilic moiety of telavancin may interact with the lipid bilayer in the bacterial cell membrane, thereby compromising the integrity of cell membrane and causing cell membrane depolarization. This novel mechanism of action may contribute to telavancin's rapid bactericidal activity and its improved activity over vancomycin against some antibiotic resistance gram-positive bacteria.

Scientific Research Applications

Membrane Disruption and Cell Wall Synthesis Inhibition

Telavancin hydrochloride exhibits bactericidal action through a dual mechanism: it inhibits cell wall synthesis and disrupts membrane barrier function in gram-positive bacteria. It specifically targets the bacterial membrane via interaction with the cell wall precursor lipid II. This interaction leads to membrane depolarization in a time and concentration-dependent manner, evident in various Staphylococcus aureus strains, including methicillin-resistant (MRSA), vancomycin-intermediate (VISA), and heterogeneous VISA (hVISA) phenotypes. This targeted interaction disrupts both peptidoglycan synthesis and membrane barrier function, enhancing its antibacterial properties relative to vancomycin (Lunde et al., 2009).

Comparative Effectiveness against Gram-Positive Clinical Isolates

Telavancin shows potent activity against a wide range of gram-positive clinical isolates, including staphylococci, enterococci, and streptococci. Its efficacy is notable against methicillin-resistant and vancomycin-resistant strains. The drug maintains strong activity across diverse geographical areas, demonstrating its versatility against contemporary Gram-positive clinical isolates (Draghi et al., 2008).

Potential in Treating Bacteremic Infections

Telavancin is explored as a potential treatment option for Staphylococcus aureus bacteremia (SAB). Experimental models and limited clinical data suggest its efficacy, but additional clinical experience is required to fully assess its use for SAB (Corey et al., 2014).

Pharmacodynamics in Animal Models

In vivo studies using mouse models demonstrate that telavancin produces rapid, concentration-dependent killing of gram-positive organisms. It is effective against methicillin-susceptible and methicillin-resistant Staphylococcus aureus, as well as vancomycin-resistant Enterococcus faecalis. These studies support once-daily dosing as an effective treatment approach for infections with gram-positive organisms (Hegde et al., 2004).

Effects on Cardiac Repolarization

A comprehensive study on the effects of telavancin on cardiac repolarization in healthy subjects revealed minimal impact on QT prolongation. No significant cardiac repolarization abnormalities were observed, indicating its cardiac safety profile (Barriere et al., 2004).

Effect on Human Intestinal Microflora

Study of telavancin's effect on human intestinal microflora indicates no significant ecological impact. No new colonizing aerobic and anaerobic Gram-positive bacteria with high telavancin minimum inhibitory concentrations were found, demonstrating its selective activity without disrupting normal microflora (Rashid et al., 2011).

Global Gene Expression Studies

Global gene expression studies on S. aureus exposed to telavancin show early and significant induction of the cell wall stress stimulon, indicative of strong inhibition of peptidoglycan biosynthesis. This is complemented by evidence of membrane depolarization and membrane activity, supporting the dual mechanism of action (Song et al., 2012).